(E)-2-(1-(styrylsulfonyl)piperidin-3-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole

• IUPAC Name: 2-[1-[(E)-2-phenylethenyl]sulfonylpiperidin-3-yl]-5-(trifluoromethyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C16H16F3N3O3S/c17-16(18,19)15-21-20-14(25-15)13-7-4-9-22(11-13)26(23,24)10-8-12-5-2-1-3-6-12/h1-3,5-6,8,10,13H,4,7,9,11H2/b10-8+
• InChI Key: SLBJACZDDZFWIK-CSKARUKUSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C=CC2=CC=CC=C2)C3=NN=C(O3)C(F)(F)F
• Isomeric SMILES: C1CC(CN(C1)S(=O)(=O)/C=C/C2=CC=CC=C2)C3=NN=C(O3)C(F)(F)F
• Molecular Formula: C16H16F3N3O3S
• Molecular Weight: 387.4 g/mol

Description

(E)-2-(1-(styrylsulfonyl)piperidin-3-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and materials science. This compound belongs to the class of oxadiazoles, which are known for their diverse biological and chemical properties.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Synthesis and Antimicrobial Efficacy : Novel sulfone-linked bis heterocycles, including oxadiazoles, were synthesized and evaluated for their antimicrobial activity. The compound displayed significant antimicrobial properties, indicating its potential for further development as an antimicrobial agent (Padmavathi et al., 2008).

Biological Evaluation and Mechanism of Action

• Biological Activities and Enzyme Inhibition : A series of 5-substituted 1,3,4-oxadiazole compounds were synthesized and their inhibitory activities against butyrylcholinesterase enzyme were assessed. These studies aimed at understanding the compounds' biological activities and potential therapeutic applications, with amino acid residues identified as crucial for the binding and stabilization in the enzyme's active site (Khalid et al., 2016).

Insecticidal Activity

• Design and Insecticidal Activity of Oxadiazole Compounds : Research focused on the creation of new insecticidal lead structures featuring oxadiazole fragments. The introduction of the trifluoromethyl-oxadiazole moiety into certain compounds was explored for its effect on insecticide resistance, with some derivatives exhibiting moderate to high mortality against specific pests (Zhong et al., 2020).

Antibacterial Activity and Mechanism of Action

• Antibacterial Activity Against Rice Bacterial Leaf Blight : Sulfone derivatives containing 1,3,4-oxadiazole moieties showed promising antibacterial activities against Xanthomonas oryzaepv. pv. oryzae, the pathogen responsible for rice bacterial leaf blight. These compounds not only inhibited bacterial growth but also enhanced the plant's resistance against the disease (Shi et al., 2015).